Cas no 1554316-81-2 (4,5,6,7-Tetrahydro-7-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid)

• Product name: 4,5,6,7-Tetrahydro-7-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid
• CAS No: 1554316-81-2
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5404042

4,5,6,7-Tetrahydro-7-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydro-7-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid

• Inchi： 1S/C9H12N2O2/c1-6-3-2-4-8-7(9(12)13)5-10-11(6)8/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： VZYCRCKQEQYEGR-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)C=NN1C(C)CCC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4,5,6,7-Tetrahydro-7-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid

4,5,6,7-Tetrahydro-7-methylpyrazolo[1,5-a]pyridine-3-carboxylic Acid: A Comprehensive Overview

4,5,6,7-Tetrahydro-7-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid is a compound with the CAS number 1554316-81-2, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, a group of heterocyclic compounds known for their diverse biological activities. The structure of this molecule is characterized by a pyrazolo[1,5-a]pyridine ring system with a tetrahydro substitution pattern and a methyl group at position 7. The carboxylic acid group at position 3 adds to its functional diversity, making it a versatile molecule for various applications.

The synthesis of 4,5,6,7-tetrahydro-7-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the process. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing in industries such as pharmaceuticals and agrochemicals.

One of the most promising applications of this compound lies in its potential as a drug candidate. The pyrazolopyridine core is known to exhibit modulatory effects on various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. Recent research has demonstrated that 4,5,6,7-tetrahydro-7-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid can act as an agonist or antagonist depending on the specific receptor subtype. This dual functionality makes it a valuable tool in drug discovery programs targeting conditions such as pain management and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has shown potential in materials science. The unique electronic properties of the pyrazolopyridine ring system make it an attractive candidate for use in organic electronics. Researchers have investigated its ability to function as a semiconductor in organic field-effect transistors (OFETs). Preliminary results indicate that 4,5,6,7-tetrahydro-7-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid exhibits desirable charge transport properties under specific conditions.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of chemicals like 4,5,6,7-tetrahydro-7-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid becomes crucial. Recent studies have employed advanced analytical techniques to assess its environmental fate. Results suggest that under aerobic conditions, the compound undergoes rapid microbial degradation into innocuous byproducts.

From a structural perspective,4,5